Cas no 1804775-97-0 (Ethyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate)

Ethyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate is a specialized pyridine derivative featuring a trifluoromethoxy group and an iodo substituent, enhancing its utility in synthetic organic chemistry. The presence of the electron-withdrawing trifluoromethoxy group and the reactive iodo moiety makes this compound a valuable intermediate for cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic frameworks. The ethyl ester functionality further provides versatility for subsequent transformations, including hydrolysis or amidation. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are often employed in the development of bioactive molecules. Its well-defined reactivity and stability under standard conditions ensure reliable performance in synthetic applications.

Ethyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate structure

1804775-97-0 structure

Product Name:Ethyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate

CAS No:1804775-97-0

MF:C₁₁H₁₁F₃INO₃

MW:389.109626054764

CID:4835271

Update Time:2025-08-05

Ethyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate
- Inchi： 1S/C11H11F3INO3/c1-3-18-9(17)5-7-4-8(15)10(6(2)16-7)19-11(12,13)14/h4H,3,5H2,1-2H3
- InChI Key： VXCQNXHRKQJGCB-UHFFFAOYSA-N
- SMILES： IC1=CC(CC(=O)OCC)=NC(C)=C1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 314
XLogP3: 3.3
Topological Polar Surface Area: 48.4

Ethyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029091793-1g	Ethyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate	1804775-97-0	97%	1g	$1,549.60	2022-04-01

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Additional information on Ethyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate

Ethyl 4-Iodo-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Acetate: A Comprehensive Overview

Ethyl 4-Iodo-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Acetate, with the CAS number 1804775-97-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound is characterized by its unique structure, which includes an iodo group, a methyl substituent, and a trifluoromethoxy moiety attached to a pyridine ring. The acetate ester functionality further enhances its versatility in various chemical reactions and applications.

The synthesis of Ethyl 4-Iodo-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Acetate involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production and further studies.

One of the most notable applications of this compound lies in its potential as a lead molecule in drug discovery. The presence of the trifluoromethoxy group imparts unique electronic properties to the molecule, which can enhance its bioavailability and pharmacokinetic profile. Studies have shown that this compound exhibits promising activity against various enzyme targets, making it a valuable candidate for the development of new therapeutic agents.

In addition to its medicinal applications, Ethyl 4-Iodo-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Acetate has also been explored for its potential in agrochemicals. Its ability to modulate plant growth regulators has led to investigations into its role as a herbicide or plant growth enhancer. Recent research has focused on optimizing its stability under environmental conditions to ensure its effectiveness in agricultural settings.

The structural complexity of this compound also makes it an interesting subject for fundamental studies in organic chemistry. Researchers have utilized advanced spectroscopic techniques, such as NMR and X-ray crystallography, to elucidate its molecular geometry and conformational preferences. These studies have provided valuable insights into the relationship between the compound's structure and its reactivity.

From a toxicological perspective, understanding the safety profile of Ethyl 4-Iodo-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Acetate is crucial for its practical applications. Recent studies have evaluated its acute and chronic toxicity in various model systems, with results indicating that it exhibits low toxicity at therapeutic concentrations. However, further long-term studies are required to fully assess its safety profile.

In conclusion, Ethyl 4-Iodo-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Acetate (CAS No: 1804775-97-0) is a multifaceted compound with diverse applications in medicinal chemistry, agrochemicals, and fundamental chemical research. Its unique structure and functional groups make it a valuable tool for advancing scientific knowledge and developing innovative solutions across various industries.